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Compound of Interest

Compound Name: Teslascan

Cat. No.: B1232718

For researchers, scientists, and drug development professionals utilizing Teslascan
(mangafodipir trisodium), ensuring its proper disposal is a critical component of laboratory
safety and regulatory compliance. This guide provides essential, step-by-step procedures for
the safe and effective disposal of Teslascan, reinforcing a commitment to safety and
environmental responsibility that extends beyond the product's application.

Immediate Safety and Handling Considerations

Before disposal, it is imperative to adhere to standard laboratory safety protocols. Personnel
handling Teslascan should wear appropriate personal protective equipment (PPE), including
gloves (e.g., latex, PVC, polyethylene), to prevent skin contact.[1] In the event of a spill, wipe
up the aqueous solution with absorbent material and clean the area with soap and water.[1]
Although Teslascan is nonflammable, any fire should be extinguished using media appropriate
for the surrounding environment.[1]

Core Disposal Principles

Teslascan is designated for single use only; any remaining portion of the solution after
administration must be discarded.[2][3][4] According to its Material Safety Data Sheet, as of
2003, Teslascan does not meet the United States Environmental Protection Agency (EPA)
criteria for hazardous waste.[1] However, this does not permit its disposal in standard refuse or
down the drain.[2] The overarching principle is that all disposal must comply with national,
state, and local regulations.[1]
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Step-by-Step Disposal Protocol for Unused
Teslascan

The recommended procedure for the disposal of unused Teslascan solution and its vial is as
follows:

e Segregation: Unused Teslascan solution and its container should be segregated from other
waste streams. It is crucial not to mix this non-hazardous pharmaceutical waste with
hazardous chemicals, biohazardous waste, or general laboratory trash.[2]

o Containerization: Place the vial containing the unused Teslascan solution into a designated
non-hazardous pharmaceutical waste container. These containers are often color-coded
(e.g., white with a blue lid) and should be clearly labeled "for incineration only."[1]
Alternatively, some institutions may use red biohazard-chemotoxic containers for non-
hazardous pharmaceutical waste destined for incineration.[5]

o Labeling: Ensure the waste container is accurately labeled as "non-hazardous
pharmaceutical waste" and includes the date of disposal.[2]

e Secure Storage: Store the container in a secure, designated area that is inaccessible to
unauthorized personnel pending collection.[2]

» Professional Disposal: Arrange for the collection and disposal of the non-hazardous
pharmaceutical waste through a licensed and compliant waste management service. The
preferred method of disposal for non-RCRA (Resource Conservation and Recovery Act)
pharmaceutical waste is incineration to prevent environmental contamination.[1][3]

« Documentation: Maintain a detailed record of the disposal, including the date, quantity of
waste, and the waste management service utilized. A certificate of destruction should be
obtained from the disposal vendor.[2]

Disposal of Empty Vials

For vials that have been completely emptied of their contents, institutional policies may vary.
Some may permit the disposal of the empty vial in the regular trash after the label has been
defaced or removed to protect proprietary information. However, to err on the side of caution
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and ensure compliance, it is often recommended to dispose of the empty vial in the same non-
hazardous pharmaceutical waste stream as unused portions.

Summary of Key Disposal Data

Recommended Disposal

Item Classification
Method
) Non-Hazardous (Non-RCRA) Incineration via a licensed
Unused Teslascan Solution ) )
Pharmaceutical Waste waste management service

Incineration or as per
Empty Teslascan Vial Non-Hazardous Waste institutional policy for non-

hazardous containers

Teslascan Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Teslascan in a laboratory setting.
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rendering label unreadable.
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(for incineration).

Store waste securely.

Arrange for collection by a licensed
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certificate of destruction.

End of Process
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Teslascan Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Disposal of Teslascan: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232718#teslascan-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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